Cas no 879581-57-4 (5-Oxo-1-phenylpyrrolidine-3-carboxaMide)

• Product Name: 5-Oxo-1-phenylpyrrolidine-3-carboxaMide
• CAS No: 879581-57-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 3031001
• PubChem ID: 6497253
• Update Time: 2025-10-29

5-Oxo-1-phenylpyrrolidine-3-carboxaMide Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-phenylpyrrolidine-3-carboxaMide
• 879581-57-4
• 5-oxo-1-phenyl-3-pyrrolidinecarboxamide
• 5-Oxo-1-phenyl-3-pyrrolidenecarboxamide
• STK226638
• AKOS000114252
• HMS1701L13
• AKOS016037112
• QVBXQOVVLUGZIS-UHFFFAOYSA-N
• CS-0205264
• SCHEMBL16131376
• AP-970/43482406
• BS-32978

• MDL： MFCD07400833
• Inchi： 1S/C11H12N2O2/c12-11(15)8-6-10(14)13(7-8)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,12,15)
• InChI Key： QVBXQOVVLUGZIS-UHFFFAOYSA-N
• SMILES： O=C1CC(C(N)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.4Ų

Additional information on 5-Oxo-1-phenylpyrrolidine-3-carboxaMide

5-Oxo-1-phenylpyrrolidine-3-carboxaMide (CAS 879581-57-4): A Comprehensive Overview

5-Oxo-1-phenylpyrrolidine-3-carboxaMide (CAS 879581-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and phenyl substitution, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "5-Oxo-1-phenylpyrrolidine-3-carboxaMide uses" or "CAS 879581-57-4 applications", reflecting its growing relevance in modern science.

The molecular structure of 5-Oxo-1-phenylpyrrolidine-3-carboxaMide features a five-membered pyrrolidine ring with a ketone group at the 5-position and a phenyl group at the 1-position. The 3-carboxamide moiety enhances its solubility and reactivity, making it valuable for drug development. Recent studies highlight its potential in addressing current healthcare challenges, aligning with trending topics such as "novel drug intermediates 2024" and "pharmaceutical building blocks for CNS drugs".

In pharmaceutical applications, 5-Oxo-1-phenylpyrrolidine-3-carboxaMide is often explored as a precursor for neuromodulators and enzyme inhibitors. Its structural flexibility allows for modifications that can target specific biological pathways, a feature highly sought after in the era of personalized medicine. Searches like "pyrrolidine derivatives in drug discovery" and "CAS 879581-57-4 mechanism of action" indicate strong interest in its therapeutic potential.

The synthesis of 5-Oxo-1-phenylpyrrolidine-3-carboxaMide typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being investigated to improve yield and sustainability—topics resonating with contemporary searches like "green synthesis of heterocyclic compounds" and "eco-friendly pharmaceutical intermediates".

Analytical characterization of this compound employs state-of-the-art techniques including HPLC, NMR spectroscopy, and mass spectrometry. Quality control is paramount, as evidenced by frequent queries such as "5-Oxo-1-phenylpyrrolidine-3-carboxaMide purity standards" and "CAS 879581-57-4 analytical methods". The compound typically appears as a white to off-white crystalline powder with high stability under recommended storage conditions.

Market trends show increasing demand for 5-Oxo-1-phenylpyrrolidine-3-carboxaMide, particularly from contract research organizations and academic institutions. This aligns with broader industry movements toward "specialty chemicals for drug development" and "custom synthesis services". The compound's patent status and regulatory compliance are additional areas of interest, reflected in searches like "CAS 879581-57-4 regulatory information".

From a safety perspective, proper handling procedures should be followed, including the use of personal protective equipment. While not classified as hazardous under standard regulations, prudent laboratory practices are recommended—a consideration mirrored in searches for "safe handling of pyrrolidine derivatives" and "5-Oxo-1-phenylpyrrolidine-3-carboxaMide MSDS".

Future research directions for 5-Oxo-1-phenylpyrrolidine-3-carboxaMide may explore its potential in emerging therapeutic areas such as neurodegenerative diseases or metabolic disorders. The scientific community's interest is evident from queries like "pyrrolidine scaffolds in CNS drug design" and "new applications for CAS 879581-57-4". Continued innovation in synthetic methodologies and biological evaluation will likely drive further interest in this versatile compound.

For researchers seeking reliable sources, 5-Oxo-1-phenylpyrrolidine-3-carboxaMide is available through specialized chemical suppliers with certificates of analysis. The compound's growing importance is underscored by increasing publications and patents referencing its use, making it a noteworthy subject for professionals monitoring "trending chemical intermediates" and "promising pharmaceutical building blocks" in contemporary research.